N-(2-methyl-2-phenylpropyl)benzamide

• CAS No.: 88422-79-1
• Molecular Formula: C17H19NO
• Molecular Weight: 253.34 g/mol
• IUPAC Name: N-(2-methyl-2-phenylpropyl)benzamide
• InChI: InChI=1S/C17H19NO/c1-17(2,15-11-7-4-8-12-15)13-18-16(19)14-9-5-3-6-10-14/h3-12H,13H2,1-2H3,(H,18,19)
• InChI Key: YLZPXJVMFBVKEE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC(=O)C1=CC=CC=C1)C2=CC=CC=C2

Description

N-(2-methyl-2-phenylpropyl)benzamide is a useful research compound. Its molecular formula is C17H19NO and its molecular weight is 253.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4.0 ml (30 mmol) of NEt3 and 4.22 g (30 mmol) of benzoylchloride were added in succession at 0° C. to a solution of 1.86 g (10.0 mmol) of 2-methyl-2-phenylpropylamine hydrochloride in DCM (30 ml) and the mixture was stirred for 1 h at RT. It was then diluted with DCM and washed with a 10% aqueous hydrochloric acid, a saturated aqueous Na2CO3 solution and brine. The organic phase was dried over Na2SO4, filtered and concentrated to small volume under vacuum. 2.48 g (9.8 mmol, 98%) of N-(2-methyl-2-phenylpropyl)benzamide were obtained as the residue, which was reacted further with no additional purification.

Synthesis routes and methods II

Procedure details